![molecular formula C14H16N2O5S2 B2837592 2-[(4-methoxyanilino)carbonyl]-3-thienyl-N,N-dimethylsulfamate CAS No. 338794-69-7](/img/structure/B2837592.png)
2-[(4-methoxyanilino)carbonyl]-3-thienyl-N,N-dimethylsulfamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photodynamic Therapy Applications
Zinc Phthalocyanine Derivatives : Research has developed new zinc phthalocyanine compounds with high singlet oxygen quantum yields, substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, making them potential Type II photosensitizers for cancer treatment in photodynamic therapy due to their efficient generation of singlet oxygen necessary for this process (Pişkin, Canpolat, & Öztürk, 2020).
Organic Synthesis and Catalysis
Nickel Precatalysts for Cross-Coupling Reactions : A study introduced air-stable nickel(II) complexes as precatalysts for the quantitative cross-coupling of aryl sulfamates with aryl neopentylglycolboronates at room temperature, showcasing efficient catalytic activity and potential for diverse organic syntheses (Jezorek et al., 2014).
Material Science and Polymer Chemistry
Polythiophene Derivatives for Electronic Applications : Research on the polymerization of 2-bromo-3-(3′,5′-di-t-butyl-4′-methoxyphenyl)-thiophene yielded poly[3-(3′,5′-di-t-butyl-4′-methoxyphenyl)-2,5-thienylene] with regiospecific connectivity. This work indicates the potential use of such materials in electronic applications due to their unique electronic properties and stability (Xie & Lahti, 1999).
Chemical Analysis and Detection
Detection of Herbicides and Their Degradates : An analytical method was developed for detecting dimethenamid and flufenacet herbicides, along with their sulfonic and oxanilic acid degradates in natural water. This demonstrates the relevance of advanced chemical detection techniques in environmental monitoring and pollution assessment (Zimmerman, Schneider, & Thurman, 2002).
Properties
IUPAC Name |
[2-[(4-methoxyphenyl)carbamoyl]thiophen-3-yl] N,N-dimethylsulfamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5S2/c1-16(2)23(18,19)21-12-8-9-22-13(12)14(17)15-10-4-6-11(20-3)7-5-10/h4-9H,1-3H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKRKGYTZWLSANH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)OC1=C(SC=C1)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.